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Compound of Interest

Compound Name: Enterolactone

Cat. No.: B190478 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

the handling of Enterolactone, a compound of interest in various research fields. Adherence to

these procedures is critical to mitigate risks and ensure the integrity of your work.

Enterolactone is classified as a hazardous substance that can cause skin irritation, serious

eye irritation, and may lead to respiratory irritation.[1][2][3] Therefore, stringent safety protocols

must be followed during its handling and disposal.

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is the first line of defense against

accidental exposure. The following table outlines the recommended PPE for handling

Enterolactone.
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PPE Category Specification Rationale

Hand Protection
Nitrile or other chemically

resistant gloves.

To prevent skin contact and

irritation.[1][2]

Eye Protection
Safety glasses with side

shields or goggles.

To protect against splashes

and dust particles that can

cause serious eye irritation.[1]

[2]

Respiratory Protection
NIOSH (US) or CEN (EU)

approved respirator.

Recommended when handling

the powder form to avoid

respiratory tract irritation.[2]

Body Protection
Laboratory coat or other

suitable protective clothing.

To protect skin and clothing

from contamination.[2]

Operational Plan for Handling Enterolactone
A systematic approach to handling Enterolactone will minimize the risk of exposure and

contamination. Follow these procedural steps for safe handling:

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the solid, powdered form to minimize dust inhalation.[2]

Ensure that an eyewash station and safety shower are readily accessible in the immediate

work area.

Before handling, wash hands thoroughly.

2. Handling the Compound:

Wear the appropriate PPE as detailed in the table above.

Avoid direct contact with the skin and eyes.[2]

Do not breathe in dust, fumes, gas, mist, vapors, or spray.[1][2]
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When preparing solutions, dissolve Enterolactone in a suitable solvent such as DMSO,

dimethyl formamide, or ethanol.[4] For aqueous solutions, it is sparingly soluble and should

first be dissolved in ethanol before dilution with an aqueous buffer.

3. Storage:

Store Enterolactone in a tightly sealed container in a dry and cool place.[2] The

recommended storage temperature is -20°C.[4]

Disposal Plan
Proper disposal of Enterolactone and any contaminated materials is crucial to prevent

environmental contamination and potential harm to others.

1. Waste Segregation:

Collect all waste materials, including unused Enterolactone and any contaminated

consumables (e.g., pipette tips, gloves, wipes), in a designated and clearly labeled

hazardous waste container.

2. Disposal Procedure:

Do not allow the substance to enter drains or sewer systems.[2]

Arrange for the disposal of the hazardous waste through a licensed waste disposal company.

Follow all local, state, and federal regulations for chemical waste disposal.

Emergency Procedures
In the event of an accidental exposure, immediate action is necessary:

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[2]

Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and

plenty of water. If irritation persists, seek medical attention.[2]
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Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.[2]

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[2]

By adhering to these safety protocols, researchers can confidently and safely work with

Enterolactone, fostering a secure and productive laboratory environment.

Handling and Disposal Workflow for Enterolactone

Don Appropriate PPE

Work in a Ventilated Area Weigh/Measure Enterolactone Prepare Solution (if applicable)

Perform Experiment Segregate Contaminated Waste

Store at -20°C

Store Unused Material

Store in Labeled Hazardous Waste Container
Dispose via Licensed Vendor

Click to download full resolution via product page

Caption: A flowchart outlining the safe handling and disposal process for Enterolactone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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